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Compound of Interest

Compound Name: 1,1,2-Trifluoroethane

Cat. No.: B1584508

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions
(FAQSs) to address specific issues encountered during the purification of 1,1,2-Trifluoroethane
(HFC-143).

Section 1: Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common problems
encountered during the purification of 1,1,2-Trifluoroethane.

Distillation-Based Purification Issues

Distillation is a primary method for purifying HFC-143. However, various issues can arise,
leading to suboptimal purity.

Problem: Poor Separation Efficiency (Product Purity Below Target)
Possible Causes:

 Incorrect Reflux Ratio: An inadequate reflux ratio can lead to insufficient separation of
components with close boiling points.

» Flooding: Excessive vapor flow can cause liquid to be carried up the column, hindering
effective separation.
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» Weeping: Low vapor flow may not be sufficient to hold up the liquid on the trays, causing it to
leak down the column.

o Feed Composition Fluctuation: Variations in the feed stream's composition can disrupt the
column's temperature and pressure profiles.

» Inaccurate Temperature or Pressure Readings: Faulty sensors can lead to incorrect
operational adjustments.

Troubleshooting Steps:

» Verify Operating Parameters: Check the column's temperature and pressure profiles against
the expected values for the given feed composition.

o Adjust Reflux Ratio: Gradually increase the reflux ratio to improve separation. Monitor the
product purity at each adjustment.

e Check for Flooding or Weeping: Observe the column's pressure drop. A sudden increase
may indicate flooding, while a significant decrease could suggest weeping. Adjust the
reboiler duty or feed rate accordingly.

» Analyze Feed Composition: Use gas chromatography (GC) to analyze the feed stream and
ensure its composition is within the expected range.

» Calibrate Instrumentation: Verify the accuracy of all temperature and pressure sensors and
recalibrate if necessary.

Logical Troubleshooting Flow for Distillation:
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Caption: Troubleshooting workflow for low purity in distillation.

Adsorption-Based Purification Issues

Adsorption is effective for removing specific impurities like residual acids (e.g., HF) and
moisture.

Problem: Incomplete Removal of Impurities (Breakthrough)
Possible Causes:

o Saturated Adsorbent: The adsorbent has reached its maximum capacity and can no longer
capture impurities.

» Inappropriate Adsorbent: The selected adsorbent may not have a high affinity for the target
impurities.

 Incorrect Operating Conditions: Temperature and pressure can affect adsorption efficiency.

e Channeling: The gas flow is not uniform through the adsorbent bed, leading to localized
saturation.

Troubleshooting Steps:

» Regenerate or Replace Adsorbent: If the adsorbent is saturated, it needs to be regenerated
according to the specified protocol or replaced with fresh material.
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» Verify Adsorbent Selection: Ensure the chosen adsorbent is suitable for removing the
specific impurities present in the HFC-143 stream. For acidic impurities like HF, adsorbents
like activated alumina or sodium fluoride are often used.

o Optimize Operating Conditions: Check and adjust the temperature and pressure to the
recommended levels for the specific adsorption process.

» Inspect Adsorbent Bed: If possible, inspect the adsorbent bed for signs of channeling.
Repacking the bed may be necessary.

Section 2: Frequently Asked Questions (FAQS)
Q1: What are the common impurities in crude 1,1,2-Trifluoroethane (HFC-143)?

Al: Common impurities depend on the synthesis route. A likely route involves the reaction of
ethylene with chlorine to produce 1,2-dichloroethane and 1,1,2-trichloroethane, followed by
fluorination with hydrogen fluoride (HF).[1] Potential impurities from this process include:

e Unreacted starting materials: 1,2-dichloroethane, 1,1,2-trichloroethane

o Reaction intermediates and byproducts: Other chlorinated and fluorinated ethanes
o Residual reagents: Hydrogen fluoride (HF)

Q2: How can | remove hydrogen fluoride (HF) from my HFC-143 product?

A2: Adsorption is a highly effective method for removing HF. Commonly used adsorbents
include:

e Sodium Fluoride (NaF): Shows good adsorption capacity for HF.
» Activated Alumina: Another effective adsorbent for HF removal.
o Zeolites: Molecular sieves like zeolite 3A can also be used for HF adsorption.

Q3: What analytical methods are suitable for determining the purity of 1,1,2-Trifluoroethane?
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A3: Gas chromatography (GC) is the primary method for assessing the purity of HFC-143 and
quantifying impurities.

e GC with Flame lonization Detection (FID): A standard method for quantifying organic
impurities.

o GC with Mass Spectrometry (MS): Useful for identifying unknown impurities.[2][3]

o GC with Atomic Emission Detector (AED): Can be used to quantify trace impurities
containing elements like C, H, Cl, and F, especially when reference materials are
unavailable.[4]

Q4: Can extractive distillation be used to purify 1,1,2-Trifluoroethane?

A4: Yes, extractive distillation can be a viable option, particularly for separating components
with close boiling points that form azeotropes or near-azeotropes. This technique involves
adding a solvent that alters the relative volatilities of the components, making separation by
distillation easier. The selection of an appropriate solvent is crucial for the success of this
method.[5][6][7]

Q5: How do | regenerate the adsorbent used for purification?
A5: The regeneration method depends on the type of adsorbent and the adsorbed impurities.

o Thermal Regeneration: Involves heating the adsorbent to a specific temperature to desorb
the impurities. This is a common method but can be energy-intensive.

» Chemical Regeneration: Uses a chemical solution to wash the adsorbent and remove the
impurities. For instance, an acidic or basic wash can be employed.[8]

e Solvent Regeneration: Involves passing a solvent through the adsorbent bed to dissolve and
remove the adsorbed impurities.[7]

Section 3: Experimental Protocols

Protocol for Purity Analysis by Gas Chromatography
(GC-FID)
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This protocol outlines a general procedure for determining the purity of HFC-143.
Instrumentation:
o Gas chromatograph equipped with a Flame lonization Detector (FID).

o Capillary column suitable for separating volatile halogenated hydrocarbons (e.g., a
polydimethylsiloxane-based column).[1]

e Helium or Nitrogen as the carrier gas.
Procedure:

o Sample Preparation: No specific sample preparation is typically required for gaseous
samples. Ensure the sample cylinder is properly connected to the GC inlet.

e GC Conditions (Typical):
o Injector Temperature: 150 °C
o Oven Temperature Program:
= Initial temperature: 40 °C, hold for 5 minutes.
= Ramp: 10 °C/min to 200 °C.
= Hold at 200 °C for 5 minutes.
o Detector Temperature: 250 °C
o Carrier Gas Flow Rate: 1-2 mL/min
« Injection: Inject a known volume of the gaseous HFC-143 sample.
o Data Analysis:

o Identify the peak corresponding to 1,1,2-Trifluoroethane based on its retention time,
which can be confirmed using a standard.
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o ldentify and quantify impurity peaks.
o Calculate the purity of HFC-143 based on the peak areas.

Workflow for GC Purity Analysis:

.| Gas Chromatograph ‘ Generate _ Identify Peaks
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Y
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Click to download full resolution via product page
Caption: Workflow for determining HFC-143 purity via GC-FID.
Section 4: Data Presentation
Table 1: Boiling Points of 1,1,2-Trifluoroethane and Potential Impurities

This table provides the normal boiling points of HFC-143 and some of its potential impurities,
which is critical for designing distillation-based purification processes.

Compound Formula Boiling Point (°C)

1,1,2-Trifluoroethane (HFC-

143) CH2FCHF2 5[6][9]
1,2-Dichloroethane C2HA4cCI2 83.5
1,1,2-Trichloroethane C2H3CI3 1135
Hydrogen Fluoride HF 19.5

Note: The significant difference in boiling points between HFC-143 and the chlorinated
precursors suggests that simple distillation should be effective for their separation. The close
boiling point of HF indicates that azeotropic distillation or adsorption would be more suitable for

its removal.

Table 2: Adsorbent Selection Guide for Common Impurities in HFC-143
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Recommended

Impurit Regeneration Method(s
S Adsorbent(s) < (s)
) Activated Alumina, Sodium Thermal, Chemical (e.g., dilute
Hydrogen Fluoride (HF) ] ) )
Fluoride (NaF), Zeolites acid/base wash)

_ Molecular Sieves (e.g., 3A,
Moisture (H20) 4n), Silica Gel Thermal
, Silica Ge

Chlorinated Hydrocarbons Activated Carbon Thermal, Solvent

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584508#purification-methods-for-1-1-2-
trifluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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